Cas no 1704949-41-6 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid
• CAS No: 1704949-41-6
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 6115208
• PubChem ID: 103667745
• Update Time: 2025-07-23

(3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid
• EN300-1163205
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3,5-dimethylphenyl)propanoic acid
• 1704949-41-6

• Inchi： 1S/C19H21NO4/c1-13-8-14(2)10-16(9-13)17(11-18(21)22)20-19(23)24-12-15-6-4-3-5-7-15/h3-10,17H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t17-/m1/s1
• InChI Key： JDZWAKDMGWDCKI-QGZVFWFLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic Acid (CAS No. 1704949-41-6)

(3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid, identified by its CAS number 1704949-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. Its unique structural features, including the presence of a chiral center and protective groups, make it a valuable intermediate in the creation of complex molecules designed to interact with biological targets.

The molecular structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid consists of a propanoic acid backbone substituted with a benzyloxy carbonylamino group and a 3,5-dimethylphenyl moiety. The stereochemistry at the third carbon atom, denoted as (3R), is crucial for its biological activity and is a key consideration in its synthesis and application. This configuration ensures that the compound can effectively engage with biological receptors or enzymes, making it a candidate for further development into a pharmacologically active agent.

In recent years, there has been growing interest in the development of chiral auxiliaries and building blocks that can be used to construct enantiomerically pure drugs. The use of such compounds can lead to improved efficacy and reduced side effects in therapeutic applications. (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid fits into this category, as its chiral center allows for the synthesis of enantiomerically enriched derivatives that may exhibit enhanced pharmacological properties.

The benzyloxy carbonylamino group in the molecule serves as a protecting group for the amino function, which is common in peptide and protein drug development. This protection allows for selective modification of other parts of the molecule while maintaining stability during synthetic procedures. Additionally, the 3,5-dimethylphenyl group contributes to the lipophilicity of the compound, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile when used in drug formulations.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular properties to improve drug-like characteristics. The synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further investigation.

One area where this compound shows particular promise is in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including inflammation and cancer progression. Inhibiting these enzymes with small molecules can lead to therapeutic benefits. The structural features of (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid, particularly its chiral center and aromatic substituents, make it a suitable candidate for designing inhibitors targeting specific proteases.

Recent studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against various proteases by binding to their active sites and blocking their catalytic activity. For instance, modifications to the benzyloxy carbonylamino group have been explored to enhance binding affinity and selectivity. These studies not only highlight the potential of (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid as a lead compound but also provide insights into structure-activity relationships that can guide future drug design efforts.

Another emerging application of this compound is in the field of immunomodulation. Immune responses are central to many diseases, including autoimmune disorders and infections. By modulating immune cell activity, small molecules can help restore balance and alleviate symptoms. Preliminary research suggests that derivatives of (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid may interact with immune receptors or signaling pathways, potentially leading to novel immunomodulatory therapies.

The protective group strategy employed in this compound's synthesis also opens up possibilities for its use in combinatorial chemistry libraries. By generating diverse derivatives through selective deprotection and functionalization, researchers can screen large libraries for compounds with desired biological activities. This approach has been instrumental in identifying new leads for drug discovery programs across various therapeutic areas.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(3,5-dimethylphenyl)propanoic acid (CAS No. 1704949-41-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for synthesizing complex molecules with therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will play an increasingly important role in advancing drug discovery efforts.